3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(3,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C20H24N2O/c1-15-11-16(2)13-19(12-15)21-20(23)8-10-22-9-7-17-5-3-4-6-18(17)14-22/h3-6,11-13H,7-10,14H2,1-2H3,(H,21,23)
• InChI Key: YHFOPPVJYAHVRA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CCN2CCC3=CC=CC=C3C2)C

Description

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide, also known as DIPA, is a chemical compound that has been extensively studied for its potential use in scientific research. DIPA belongs to a class of compounds known as isoquinolines and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide involves its binding to DAT. Once bound, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide inhibits the uptake of dopamine into presynaptic neurons, leading to an increase in extracellular dopamine levels. This increase in dopamine levels can have a range of biochemical and physiological effects, including changes in mood, motivation, and reward processing.
Biochemical and Physiological Effects:
In addition to its effects on dopamine regulation, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide has been found to have a range of other biochemical and physiological effects. For example, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide has been shown to modulate the activity of the GABA-A receptor, which plays a critical role in the regulation of neuronal excitability. 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide has also been found to have antinociceptive effects, meaning it can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide for use in lab experiments is its selectivity for DAT. Because 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide binds selectively to DAT, it can be used to study the role of DAT in dopamine regulation without affecting other neurotransmitter systems. However, one limitation of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide is its relatively short half-life, which can make it difficult to use in certain experimental paradigms.

Future Directions

There are many potential future directions for research on 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide. One area of interest is the development of new compounds based on the structure of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide that have improved pharmacokinetic properties. Another area of interest is the use of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide in animal models of neurological and psychiatric disorders, such as Parkinson's disease and addiction. Finally, there is interest in using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide as a tool for developing new treatments for these disorders based on its effects on dopamine regulation.
Conclusion:
In conclusion, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide is a chemical compound that has been extensively studied for its potential use in scientific research. Its selectivity for DAT and range of biochemical and physiological effects make it a valuable tool for studying dopamine regulation and other neurological and psychiatric disorders. While there are some limitations to its use, there are many potential future directions for research on 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide that could lead to new treatments and therapies for these disorders.

Synthesis Methods

The synthesis of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide involves the reaction of 3,4-dihydro-2(1H)-isoquinoline with 3,5-dimethylphenylpropanoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain pure 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide.

Scientific Research Applications

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide has been found to have a range of potential applications in scientific research. One of the primary uses of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide is as a tool for studying the function of the dopamine transporter (DAT). DAT is a protein that plays a critical role in the regulation of dopamine levels in the brain. 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(3,5-dimethylphenyl)propanamide has been found to bind selectively to DAT and inhibit its function, making it a valuable tool for studying the role of DAT in dopamine regulation.